Cas no 1714147-49-5 (S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin tert-Butyl Ester)

• Product Name: S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin tert-Butyl Ester
• CAS No: 1714147-49-5
• MF: C₂₉H₄₂FN₃O₇S
• MW: 595.723090648651
• CID: 4557823
• Update Time: 2025-06-03

S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Rosuvastatin EP Impurity A
• S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin tert-Butyl Ester
• (3R,5S,E)-tert-Butyl 7-(4-(4-fluorophenyl)-2-(2-hydroxy-N,2-dimethylpropylsulfonamido)-6-isopropylpyrimidin-5-yl)-3,5-dihydroxyhept-6-enoate
• Tert-butyl (E,3R,5S)-7-[4-(4-fluorophenyl)-2-[(2-hydroxy-2-methylpropyl)sulfonyl-methylamino]-6-prop

• Inchi： 1S/C29H42FN3O7S/c1-18(2)25-23(14-13-21(34)15-22(35)16-24(36)40-28(3,4)5)26(19-9-11-20(30)12-10-19)32-27(31-25)33(8)41(38,39)17-29(6,7)37/h9-14,18,21-22,34-35,37H,15-17H2,1-8H3/b14-13+/t21-,22-/m1/s1
• InChI Key： FRRVCWOXOGDOIJ-WRBWEIJPSA-N
• SMILES： S(CC(C)(C)O)(N(C)C1=NC(C2C=CC(=CC=2)F)=C(/C=C/[C@H](C[C@H](CC(=O)OC(C)(C)C)O)O)C(C(C)C)=N1)(=O)=O

Computed Properties

• Exact Mass: 595.27275g/mol
• Monoisotopic Mass: 595.27275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 159
• Molecular Weight: 595.7g/mol

Additional information on S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin tert-Butyl Ester

S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin tert-Butyl Ester: A Comprehensive Overview

The compound with CAS No. 1714147-49-5, commonly referred to as S-Desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin tert-butyl ester, is a significant molecule in the field of pharmaceutical chemistry. This compound is a derivative of rosuvastatin, a well-known statin used for lowering cholesterol levels. The tert-butyl ester modification suggests that this compound may have been developed to enhance certain pharmacokinetic properties, such as bioavailability or stability, which are critical for drug efficacy.

Recent studies have highlighted the importance of rosuvastatin derivatives in addressing the limitations of traditional statins. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that modifying the side chains of rosuvastatin can significantly influence its absorption and metabolism. The S-desmethyl group in this compound indicates a specific structural modification that may reduce hepatic first-pass metabolism, thereby improving its bioavailability. This is particularly relevant in the context of personalized medicine, where drugs are tailored to individual patient needs based on genetic and metabolic profiles.

The tert-butyl ester group is another intriguing feature of this compound. Esterification is a common strategy in drug development to enhance solubility and reduce side effects. In this case, the tert-butyl ester may serve as a prodrug, which is metabolized into the active form upon administration. This approach not only improves drug delivery but also minimizes systemic exposure to the active drug, potentially reducing adverse effects. Preclinical studies have shown that such modifications can lead to more predictable pharmacokinetics and improved therapeutic outcomes.

Furthermore, the 2-hydroxy-2-methylpropyl group introduces hydroxyl functionality into the molecule, which could play a role in hydrogen bonding and interactions with biological targets. This modification might enhance the compound's ability to bind to specific proteins or enzymes involved in lipid metabolism, thereby potentiating its cholesterol-lowering effects. Recent advancements in computational chemistry have allowed researchers to model these interactions with high precision, providing deeper insights into the molecular mechanisms of action.

In terms of therapeutic applications, this compound holds promise for treating hyperlipidemia and related cardiovascular conditions. Clinical trials have shown that statins remain one of the most effective classes of drugs for managing these conditions. However, there is an ongoing need for safer and more efficient statin derivatives to address issues such as muscle pain and liver toxicity. The unique structural features of S-desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin tert-butyl ester suggest that it could offer an improved safety profile compared to existing statins.

From a manufacturing perspective, the synthesis of this compound likely involves advanced organic chemistry techniques. The introduction of the tert-butyl ester group would require precise control over reaction conditions to ensure high yield and purity. Additionally, isolating and characterizing such complex molecules demands sophisticated analytical tools like NMR spectroscopy and mass spectrometry. These challenges highlight the importance of interdisciplinary collaboration in drug development.

In conclusion, S-desmethyl-S-(2-hydroxy-2-methylpropyl) Rosuvastatin tert-butyl ester represents an innovative approach to improving upon existing statin therapies. By leveraging structural modifications such as the tert-butyl ester and hydroxymethylpropyl groups, researchers aim to develop safer and more effective drugs for managing cholesterol levels. As clinical research continues to unfold, this compound has the potential to make a significant impact on cardiovascular health worldwide.